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Compound of Interest

Compound Name: Iodol

Cat. No.: B189636 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for working with Iodol, which is understood to be a solution

containing iodine. The following procedural guidance is based on safety data sheets for iodine

and iodine solutions, such as Lugol's solution.

Hazard Identification and Personal Protective Equipment
(PPE)
Iodine solutions are classified as hazardous materials. They can cause skin and serious eye

irritation, may cause respiratory irritation, and have the potential to cause damage to organs

through prolonged or repeated exposure.[1][2] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes.[3]

Hand Protection: Chemical-resistant gloves, such as rubber gloves, are necessary to prevent

skin contact.[4]

Body Protection: A lab coat or other protective clothing should be worn to minimize skin

exposure.[3]
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Respiratory Protection: In situations where vapors or mists may be generated or if exposure

limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator

should be used.[2] Work should be conducted in a well-ventilated area or under a fume

hood.[4]

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for iodine. Adherence to these

limits is crucial for personnel safety.

Agency Exposure Limit Type Value

OSHA
Permissible Exposure Limit

(PEL) - Ceiling
0.1 ppm

NIOSH
Recommended Exposure Limit

(REL) - Ceiling
0.1 ppm

ACGIH
Threshold Limit Value (TLV) -

Time-Weighted Average (TWA)

0.01 ppm (inhalable fraction

and vapor)

ACGIH

Threshold Limit Value (TLV) -

Short-Term Exposure Limit

(STEL)

0.1 ppm (vapor)

Source: Flinn Scientific SDS[4]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Step-by-Step Handling Protocol:

Preparation: Before handling Iodol, ensure that an eyewash station and safety shower are

readily accessible.[2] Read the Safety Data Sheet (SDS) thoroughly.

Personal Protective Equipment (PPE) Donning:

Put on a lab coat, ensuring it is fully buttoned.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=SI102500&countryCode=US&language=en
https://www.flinnsci.com/sds_407-iodine/sds_407/
https://www.flinnsci.com/sds_407-iodine/sds_407/
https://www.benchchem.com/product/b189636?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=SI102500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don chemical safety goggles.

Put on chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

If necessary, don a respirator.

Handling the Chemical:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.

Use the smallest quantity of the chemical necessary for the procedure.[5]

Spill Response:

In case of a small spill, absorb the material with an inert absorbent such as sand or earth.

[6]

For larger spills, ventilate the area and contain the spill.

Collect the absorbed material into a sealed, appropriate container for disposal.[4]

Wash the spill site after the material has been collected.[4]

Storage:

Store Iodol in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents, finely powdered

metals, and ammonia.[1][2]

Disposal Plan: Waste Management
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Iodol and its containers must be disposed of as hazardous waste. Improper disposal can harm

the environment.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste Iodol solution and contaminated materials (e.g., gloves, absorbent pads)

in a designated, clearly labeled, and sealed hazardous waste container.

Labeling:

Label the waste container with "Hazardous Waste," the name of the chemical

(Iodol/Iodine Solution), and the associated hazards.

Storage of Waste:

Store the hazardous waste container in a designated, secure area away from general

laboratory traffic.

Disposal:

Arrange for disposal through your institution's environmental health and safety (EHS)

office or a licensed hazardous waste disposal contractor.

Do not pour Iodol down the drain.[6]

Do not mix with other waste streams unless specifically instructed to do so by EHS.

Experimental Workflow and Safety Procedures
The following diagrams illustrate the logical flow of handling Iodol safely from preparation to

disposal.
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Safe Handling Workflow for Iodol
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Caption: Workflow for the safe handling of Iodol from preparation to disposal.
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PPE Donning and Doffing Sequence

Donning (Putting On) Doffing (Taking Off)

1. Lab Coat

2. Goggles/Face Shield

3. Gloves

1. Gloves

2. Goggles/Face Shield

3. Lab Coat

Click to download full resolution via product page

Caption: Recommended sequence for putting on and taking off Personal Protective Equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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